N-(4-bromo-3-methylphenyl)-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-sulfonamide
• InChI: InChI=1S/C19H19BrN2O3S/c1-12-9-15(5-6-17(12)20)21-26(24,25)16-10-13-3-2-8-22-18(23)7-4-14(11-16)19(13)22/h5-6,9-11,21H,2-4,7-8H2,1H3
• InChI Key: KAVXNZXPMWYSLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NS(=O)(=O)C2=CC3=C4C(=C2)CCC(=O)N4CCC3)Br
• Molecular Formula: C19H19BrN2O3S
• Molecular Weight: 435.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide is a useful research compound. Its molecular formula is C19H19BrN2O3S and its molecular weight is 435.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Modification

The compound has been a focal point in the synthesis of various heterocyclic compounds. For instance, its derivatives, through the bromination process, led to the formation of products with significant diuretic activity. The bromination of ethyl esters of the compound resulted in a mixture of the 9-bromo-substituted product and other derivatives. These derivatives exhibited enhanced diuretic properties compared to their non-brominated analogs (Ukrainets, Golik, & Chernenok, 2013). Additionally, treatment of related compounds with bromine in acetic acid solutions led to the formation of both the expected products and an admixture of 9-bromo-substituted isomers, indicating a rich chemistry useful for further pharmacological research (Ukrainets, Golik, Chernenok, Shishkina, & Parshikov, 2013).

Crystallography and Structural Analysis

Research has also delved into the crystallographic analysis of related compounds. Polymorphic modifications of a compound structurally similar to N-(4-bromo-3-methylphenyl)-3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-sulfonamide were discovered, showing strong diuretic properties and potential as a new hypertension remedy. The study detailed the crystalline forms and interactions within the crystal structures, providing insights into the compound's solid-state properties and interactions (Shishkina et al., 2018).

Biological Activity and Pharmacological Potential

Several studies have focused on the synthesis and biological evaluation of compounds structurally related to this compound. These compounds demonstrated diverse biological activities, including antimicrobial, antitumoral, and anti-inflammatory properties. For instance, novel quinoxaline sulfonamides were synthesized and evaluated for their antibacterial activities against various strains of bacteria, showing promising results (Alavi et al., 2017). Additionally, selenium-containing derivatives of related sulfonamides were synthesized and showed strong bactericidal effects against tested organisms, highlighting the compound's potential in developing new antimicrobial agents (Abdel‐Hafez, 2010).